N-[(3S,4R)-1-(2-Chloroacetyl)-4-phenylpyrrolidin-3-yl]-3-fluoro-4-methoxybenzamide

• IUPAC Name: N-[(3S,4R)-1-(2-chloroacetyl)-4-phenylpyrrolidin-3-yl]-3-fluoro-4-methoxybenzamide
• InChI: InChI=1S/C20H20ClFN2O3/c1-27-18-8-7-14(9-16(18)22)20(26)23-17-12-24(19(25)10-21)11-15(17)13-5-3-2-4-6-13/h2-9,15,17H,10-12H2,1H3,(H,23,26)/t15-,17+/m0/s1
• InChI Key: RDBGRUAOGOOEKL-DOTOQJQBSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2CN(CC2C3=CC=CC=C3)C(=O)CCl)F
• Isomeric SMILES: COC1=C(C=C(C=C1)C(=O)N[C@@H]2CN(C[C@H]2C3=CC=CC=C3)C(=O)CCl)F
• Molecular Formula: C20H20ClFN2O3
• Molecular Weight: 390.8 g/mol

Description

The compound “N-[(3S,4R)-1-(2-Chloroacetyl)-4-phenylpyrrolidin-3-yl]-3-fluoro-4-methoxybenzamide” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidines are often found in biologically active compounds. The compound also contains a benzamide group and a fluoro-methoxybenzene group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would have a complex three-dimensional structure due to the presence of the pyrrolidine ring and the various functional groups attached to it.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. For example, the benzamide group might undergo hydrolysis, and the pyrrolidine ring might participate in various ring-opening reactions.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological activity. For example, if it’s a drug, it might interact with specific proteins or enzymes in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed to minimize risk.